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Compound of Interest

Compound Name: Deoxynivalenol-13C15

Cat. No.: B6596447

For Researchers, Scientists, and Drug Development Professionals

This document provides immediate, essential guidance for the safe handling and disposal of
Deoxynivalenol-13C15. Adherence to these procedures is critical to ensure personal safety
and maintain a secure laboratory environment. Deoxynivalenol-13C15 is a labeled mycotoxin,
and is commonly supplied as a solution in acetonitrile, a flammable and toxic solvent.[1][2][3]
The primary hazards are associated with both the toxin and the solvent.

Hazard Identification and Personal Protective
Equipment (PPE)

Deoxynivalenol is acutely toxic and can be fatal if swallowed, while also causing irritation to the
skin, eyes, and respiratory tract. The acetonitrile solvent is a highly flammable liquid and vapor,
and is harmful if ingested, inhaled, or in contact with skin. Therefore, a comprehensive
approach to personal protection is mandatory.

Recommended Personal Protective Equipment (PPE)

© 2025 BenchChem. All rights reserved. 1/7 Tech Support


https://www.benchchem.com/product/b6596447?utm_src=pdf-interest
https://www.benchchem.com/product/b6596447?utm_src=pdf-body
https://www.benchchem.com/product/b6596447?utm_src=pdf-body
https://www.carlroth.com/medias/SDB-25XC-AU-EN.pdf?context=bWFzdGVyfHNlY3VyaXR5RGF0YXNoZWV0c3wyOTEwMzR8YXBwbGljYXRpb24vcGRmfGFHUmpMMmc0TXk4NU1UZzFPVEU1TWpBMU5EQTJMMU5FUWw4eU5WaERYMEZWWDBWT0xuQmtaZ3xiNTY4ZGY2ZDhhNTMzZjJlYTc1YzE2OWE2MWRmZjU3ZDFiZmRhNWM2ZGY4MmE5MGI1NDg2MTg2NWQyNmQ4MjFh
https://www.fishersci.com/shop/products/deoxynivalenol-13c15-solution-25-g-ml-acetonitrile-milliporesigma-supelco/111017942
https://www.carlroth.com/at/en/a-to-z/13c15-deoxynivalenol/p/25xc.1
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b6596447?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE

Safety Operating Guide

Check Availability & Pricing

PPE Category

Item

Specifications & Use

Respiratory Protection

Half-mask or Full-face

Respirator

Must be equipped with
combination cartridges for
organic vapors and
particulates (P100/0OV). This
protects against both
acetonitrile vapors and any

aerosolized mycotoxin.

Hand Protection

Nitrile Gloves

Chemical-resistant gloves are
essential. Double-gloving is
recommended. Inspect gloves
for any tears or punctures
before use and change them

frequently.

Eye Protection

Safety Goggles or a Full-face

Respirator

Chemical splash goggles are
required to protect against
splashes of the solution. A full-
face respirator provides both

eye and respiratory protection.

Body Protection

Laboratory Coat or Chemical-

resistant Apron

A lab coat should be worn to
protect street clothing. For
larger quantities or tasks with a
higher risk of splashing, a
chemical-resistant apron over

the lab coat is advised.

Foot Protection

Closed-toe Shoes

Shoes that fully cover the feet
are mandatory in the
laboratory to protect against

spills.

Operational Plan: Step-by-Step Handling

Procedures
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1. Preparation and Engineering Controls:

e Ventilation: All handling of Deoxynivalenol-13C15, including preparation of dilutions and
loading of instruments, must be conducted within a certified chemical fume hood to minimize
inhalation exposure.

o Emergency Equipment: Ensure that a safety shower and eyewash station are readily
accessible and have been recently tested. A spill kit appropriate for flammable solvents and
toxic powders should be available.

2. Handling the Solution:
e Avoid Contact: At all times, avoid direct contact with the skin, eyes, and clothing.

e Prevent Aerosolization: Use techniques that minimize the generation of aerosols. When
transferring the solution, do so slowly and carefully.

e Secure Storage: When not in use, store the container tightly sealed in a cool, dry, and well-
ventilated area, away from sources of ignition. The recommended storage temperature is
often -20°C.

3. Post-Handling:

e Hand Washing: Always wash hands thoroughly with soap and water after handling the
material, even if gloves were worn.

e Laundering: Any work clothes that may have become contaminated should be laundered
separately from other clothing.

Disposal Plan

All waste materials contaminated with Deoxynivalenol-13C15 must be treated as hazardous
waste and disposed of in accordance with all applicable local, state, and federal regulations.

Waste Segregation and Collection:

o Solid Waste: Used gloves, disposable lab coats, pipette tips, and any other contaminated
solid materials should be collected in a dedicated, clearly labeled, and sealed hazardous

© 2025 BenchChem. All rights reserved. 3/7 Tech Support


https://www.benchchem.com/product/b6596447?utm_src=pdf-body
https://www.benchchem.com/product/b6596447?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b6596447?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Safety Operating Guide

Check Availability & Pricing

waste container.

o Liquid Waste: Unused solutions and solvent rinses should be collected in a separate, labeled
hazardous waste container for flammable liquids. Do not pour this waste down the drain.

Decontamination:

o Work surfaces and equipment can be decontaminated using a suitable solvent wash (e.g.,
methanol or ethanol), followed by a soap and water wash. All cleaning materials must be
disposed of as hazardous waste.

» For spills, absorb the material with an inert absorbent from a spill kit. The contaminated
absorbent must then be collected in a sealed container for hazardous waste disposal.

Experimental Workflow for Handling
Deoxynivalenol-13C15
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Caption: Workflow for the safe handling of Deoxynivalenol-13C15.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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handling-deoxynivalenol-13c15]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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